Cas no 61589-26-2 (1H-Indole-1-carboxamide, N-butyl-2,3-dihydro-)

1H-Indole-1-carboxamide, N-butyl-2,3-dihydro- structure
61589-26-2 structure
Product Name:1H-Indole-1-carboxamide, N-butyl-2,3-dihydro-
CAS No:61589-26-2
MF:C13H18N2O
MW:218.294823169708
CID:473742
PubChem ID:13277270
Update Time:2025-04-19

1H-Indole-1-carboxamide, N-butyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxamide, N-butyl-2,3-dihydro-
    • N-butyl-2,3-dihydroindole-1-carboxamide
    • 61589-26-2
    • SCHEMBL7659645
    • DTXSID70534089
    • N-Butyl-2,3-dihydro-1H-indole-1-carboxamide
    • Inchi: 1S/C13H18N2O/c1-2-3-9-14-13(16)15-10-8-11-6-4-5-7-12(11)15/h4-7H,2-3,8-10H2,1H3,(H,14,16)
    • InChI Key: AQUSRVOVBMEBGS-UHFFFAOYSA-N
    • SMILES: O=C(NCCCC)N1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 218.14204
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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